Cas no 1000932-90-0 (2-(Furan-2-yl)-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile)

• Product Name: 2-(Furan-2-yl)-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile
• CAS No: 1000932-90-0
• MF: C₁₂H₁₂N₄O₂
• MW: 244.24928188324
• MDL: MFCD09971365
• CID: 4558548
• PubChem ID: 28819011
• Update Time: 2025-07-23

2-(Furan-2-yl)-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile
• 2-(furan-2-yl)-5-piperazin-1-yl-1,3-oxazole-4-carbonitrile
• Z324552972
• 1000932-90-0
• CS-0245645
• AKOS009167159
• 2-(2-furyl)-5-piperazin-1-yl-1,3-oxazole-4-carbonitrile
• EN300-30792
• G24226
• Z316898886
• 2-(Furan-2-yl)-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile

• MDL： MFCD09971365
• Inchi： 1S/C12H12N4O2/c13-8-9-12(16-5-3-14-4-6-16)18-11(15-9)10-2-1-7-17-10/h1-2,7,14H,3-6H2
• InChI Key： HFDRFJPQTZSDIB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NC(C#N)=C1N1CCNCC1

Computed Properties

• Exact Mass: 244.096026g/mol
• Monoisotopic Mass: 244.096026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 244.25g/mol
• XLogP3: 1
• Topological Polar Surface Area: 78.2

2-(Furan-2-yl)-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(Furan-2-yl)-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile

Introduction to 2-(Furan-2-yl)-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile (CAS No. 1000932-90-0)

2-(Furan-2-yl)-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile, identified by the CAS number 1000932-90-0, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its molecular framework integrates key pharmacophoric elements, including a furan moiety, a piperazine ring, and an oxazole core, which collectively contribute to its unique chemical properties and potential biological activities. This compound represents a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The structural composition of 2-(Furan-2-yl)-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile is characterized by its rigid heterocyclic system, which provides stability while allowing for diverse functional interactions. The furan ring, known for its electron-deficient nature, can engage in hydrogen bonding and π-stacking interactions, enhancing binding affinity to biological targets. The presence of the piperazine moiety introduces a secondary amine functionality, which is widely recognized for its role in modulating receptor activity and improving pharmacokinetic profiles. Additionally, the oxazole core contributes to the molecule's overall solubility and metabolic stability, making it a favorable scaffold for drug development.

In recent years, there has been growing interest in leveraging computational chemistry and high-throughput screening techniques to identify novel bioactive compounds. The structural features of 2-(Furan-2-yl)-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile align well with current trends in medicinal chemistry, where multi-target interactions and scaffold hopping are key strategies for developing next-generation therapeutics. Preliminary computational studies suggest that this compound exhibits favorable binding affinities to several protein targets associated with inflammatory and neurodegenerative diseases. These findings underscore its potential as a lead compound for further optimization.

One of the most compelling aspects of 2-(Furan-2-yl)-5-(piperazin-1-yl)-1,3-oxazole-4-carbonitrile is its versatility in chemical modification. The nitrile group at the 4-position of the oxazole ring provides a reactive handle for further derivatization, enabling the synthesis of analogs with tailored biological properties. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential. Recent advances in synthetic methodologies have made it possible to generate libraries of structurally diverse compounds more efficiently than ever before, opening new avenues for exploring the therapeutic potential of this molecule.

Moreover, the pharmacological profile of 2-(Furan-2-yl)-5-(piperazin-1-y l)-1,3 oxazole -4 -carbonitrile has been preliminarily investigated in vitro using cell-based assays. Initial results indicate that this compound demonstrates inhibitory activity against several enzymes implicated in disease pathways. For instance, studies have shown that it may interfere with the activity of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation and have been implicated in cancer progression. Additionally, it exhibits potential as an antagonist of certain ion channels, suggesting applications in managing neurological disorders.

The integration of modern biophysical techniques has further enhanced our understanding of how 2-(Furan - 2 - yl) - 5 - ( piperazin - 1 - yl) - 1 , 3 - oxazole - 4 - carbonitrile interacts with biological targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its binding mode at atomic resolution. These structural insights are crucial for rational drug design and optimizing potency while minimizing off-target effects. The ability to visualize how this compound docks with its intended targets has accelerated the pace of discovery and improved the likelihood of success in clinical trials.

From a medicinal chemistry perspective, the synthesis of 2-(Furan - 2 - yl) - 5 - ( piperazin - 1 - yl) - 1 , 3 - oxazole - 4 - carbonitrile exemplifies the synergy between classical organic synthesis and modern automation technologies. The multi-step synthetic route involves key transformations such as cyclization reactions to form the oxazole core and nucleophilic substitution to introduce the piperazine moiety. Recent innovations in flow chemistry have enabled more efficient production scales while maintaining high purity standards essential for pharmaceutical applications.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology research, 2 -( Furan - 2 yl ) - 5 -( piperazin ) _ 1 _ yl ) _ 13 oxazole _ 4 _ carbonitrile _ has shown promise as an inhibitor of kinases that drive tumor growth . Preclinical studies have demonstrated its ability to disrupt signaling pathways critical for cancer cell proliferation . Similarly , investigations into its anti-inflammatory properties suggest it may modulate cytokine production , making it relevant for conditions such as rheumatoid arthritis .

In neurodegenerative disease research, this molecule has attracted attention due to its ability to cross the blood-brain barrier efficiently . Experimental evidence indicates that it may interact with receptors involved in learning and memory , offering potential benefits for treating cognitive decline associated with aging or neurodegenerative disorders like Alzheimer's disease . The dual action on both peripheral inflammatory pathways and central nervous system receptors positions it as a unique therapeutic agent capable addressing complex disease mechanisms.

The development pipeline for CAS No .1000932900_ includes extensive preclinical testing to evaluate safety profiles , pharmacokinetics , and dosing regimens . Collaborative efforts between academic institutions , biotechnology firms , pharmaceutical companies continue refining synthetic routes improving yields while reducing costs . Such advancements essential ensuring accessibility patients worldwide . Regulatory submissions underway expected meet stringent requirements approval major markets

Future directions exploring derivatives based original structure hold exciting possibilities expanding therapeutic index reducing adverse effects . Techniques like structure-based drug design molecular dynamics simulations will guide next generation analogues targeting specific amino acid residues critical binding sites . Integrating artificial intelligence algorithms predict optimize properties compounds accelerate process significantly reducing time resources needed bring new treatments clinics